Cas no 954660-79-8 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea
• CAS No: 954660-79-8
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 6123625
• PubChem ID: 16920247
• Update Time: 2025-05-17

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea
• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-(4-ethoxyphenyl)urea
• F2372-0338
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-(4-ethoxyphenyl)urea
• 954660-79-8
• 1-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(4-ethoxyphenyl)urea
• AKOS024644127

• Inchi： 1S/C21H23N3O5/c1-2-27-17-6-3-15(4-7-17)23-21(26)22-11-14-9-20(25)24(12-14)16-5-8-18-19(10-16)29-13-28-18/h3-8,10,14H,2,9,11-13H2,1H3,(H2,22,23,26)
• InChI Key： JFIBHJKPSYEWAX-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NC1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 397.16377084g/mol
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea (CAS No. 954660-79-8)

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea is a complex organic compound with the CAS registry number 954660-79-8. This compound is notable for its intricate molecular structure, which includes a benzodioxole moiety, a pyrrolidinone ring, and a urea functional group. The presence of these structural elements contributes to its unique chemical properties and potential applications in various fields such as drug discovery, material science, and biochemistry.

The molecular structure of this compound is characterized by the fusion of a benzodioxole ring system with a pyrrolidinone ring, which is further connected to a urea group via a methylene bridge. This arrangement creates a molecule with significant structural diversity, making it an interesting candidate for studying chemical reactivity and biological activity. Recent studies have highlighted the potential of such compounds in modulating enzyme activity and serving as scaffolds for drug development.

One of the key features of 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(4-ethoxyphenyl)urea is its ability to engage in hydrogen bonding due to the presence of the urea group and the benzodioxole moiety. This property enhances its solubility in polar solvents and facilitates interactions with biological targets, making it a promising candidate for pharmacological applications. Researchers have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, particularly those linked to neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically includes the formation of the benzodioxole ring through oxidative coupling followed by cyclization to form the pyrrolidinone ring. The final step involves the introduction of the urea group, which is achieved through nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing waste.

In terms of applications, 3-{1-(2H-1,3-benzodioxol-5-y...